Cas no 90091-28-4 (3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoic acid)

3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoic acid structure
90091-28-4 structure
Product Name:3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoic acid
CAS No:90091-28-4
MF:C8H11N3O4
MW:213.190641641617
MDL:MFCD00455794
CID:2952717
PubChem ID:4137846
Update Time:2025-04-21

3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3,5-二甲基-4-硝基-1H-吡唑-1-基)丙酸
    • 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoic acid
    • 3-(3,5-dimethyl-4-nitropyrazol-1-yl)propanoic acid
    • 3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)-propanoic acid
    • Oprea1_314398
    • BBL016005
    • STK301808
    • 1H-pyrazole-1-propanoic acid, 3,5-dimethyl-4-nitro-
    • 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoicacid
    • Z223975894
    • MFCD00455794
    • CS-0256620
    • AKOS015922335
    • EN300-65020
    • G37806
    • VS-05098
    • SCHEMBL1521469
    • AKOS025211539
    • ALBB-016306
    • 90091-28-4
    • AKOS000220465
    • 997-096-8
    • MDL: MFCD00455794
    • Inchi: 1S/C8H11N3O4/c1-5-8(11(14)15)6(2)10(9-5)4-3-7(12)13/h3-4H2,1-2H3,(H,12,13)
    • InChI Key: VGKCUVQITAZDAF-UHFFFAOYSA-N
    • SMILES: OC(CCN1C(C)=C(C(C)=N1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 213.07495584g/mol
  • Monoisotopic Mass: 213.07495584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 101

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: 116-118 °CEnamineEN300-65020
  • Boiling Point: 400.1±45.0 °C at 760 mmHg
  • Flash Point: 195.7±28.7 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoic acid Security Information

3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoic acid Pricemore >>

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